Cas no 926232-21-5 ((Z)-3-Bromo-5-ethoxy-N',4-dihydroxybenzene-1-carboximidamide)

• Product Name: (Z)-3-Bromo-5-ethoxy-N',4-dihydroxybenzene-1-carboximidamide
• CAS No: 926232-21-5
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 5736875
• PubChem ID: 135726671
• Update Time: 2023-11-10

(Z)-3-Bromo-5-ethoxy-N',4-dihydroxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, 3-bromo-5-ethoxy-N,4-dihydroxy-
• BMB23221
• Z367452260
• 926232-21-5
• AKOS000128722
• (Z)-3-bromo-5-ethoxy-N',4-dihydroxybenzene-1-carboximidamide
• (E)-3-bromo-5-ethoxy-N',4-dihydroxybenzene-1-carboximidamide
• EN300-35192
• 3-bromo-5-ethoxy-N',4-dihydroxybenzenecarboximidamide
• (Z)-3-Bromo-5-ethoxy-N',4-dihydroxybenzene-1-carboximidamide

• Inchi： 1S/C9H11BrN2O3/c1-2-15-7-4-5(9(11)12-14)3-6(10)8(7)13/h3-4,13-14H,2H2,1H3,(H2,11,12)
• InChI Key： LZBCWYUQVTUPCT-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)=CC(OCC)=C(O)C(Br)=C1

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 371.4±52.0 °C(Predicted)
• pka: 6.15±0.40(Predicted)